Cas no 1220037-45-5 (4-(4-Propoxyphenoxy)methylpiperidinehydrochloride)

• Product Name: 4-(4-Propoxyphenoxy)methylpiperidinehydrochloride
• CAS No: 1220037-45-5
• MF: C₁₅H₂₄ClNO₂
• MW: 285.80956363678
• CID: 4688488
• Update Time: 2025-06-08

4-(4-Propoxyphenoxy)methylpiperidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[(4-Propoxyphenoxy)methyl]piperidine hydrochloride
• 4-[(4-Propoxyphenoxy)methyl]piperidinehydrochloride
• 4-((4-Propoxyphenoxy)methyl)piperidine hydrochloride
• 4-(4-propoxyphenoxymethyl)piperidine hydrochloride
• 4-(4-Propoxyphenoxy)methylpiperidinehydrochloride

• Inchi： 1S/C15H23NO2.ClH/c1-2-11-17-14-3-5-15(6-4-14)18-12-13-7-9-16-10-8-13;/h3-6,13,16H,2,7-12H2,1H3;1H
• InChI Key： JVZOSKTTWNIYGK-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC(=CC=1)OCCC)CC1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 209
• Topological Polar Surface Area: 30.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-(4-Propoxyphenoxy)methylpiperidinehydrochloride

Research Brief on 4-(4-Propoxyphenoxy)methylpiperidinehydrochloride (CAS: 1220037-45-5): Recent Advances and Applications

4-(4-Propoxyphenoxy)methylpiperidinehydrochloride (CAS: 1220037-45-5) is a chemically synthesized piperidine derivative that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its pharmacological properties, including its role as a modulator of central nervous system (CNS) receptors and its potential use in treating neurological disorders. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and preclinical evaluations.

The synthesis of 4-(4-Propoxyphenoxy)methylpiperidinehydrochloride involves a multi-step process, starting with the alkylation of 4-propoxy phenol followed by the introduction of the piperidine moiety. Recent advancements in synthetic methodologies have improved the yield and purity of the compound, making it more accessible for further pharmacological studies. Researchers have also developed novel analogs to enhance its bioavailability and reduce potential side effects.

In terms of pharmacological activity, 4-(4-Propoxyphenoxy)methylpiperidinehydrochloride has shown promising results as a selective ligand for serotonin and dopamine receptors. Preclinical studies in animal models have demonstrated its efficacy in modulating neurotransmitter release, which could be beneficial for conditions such as depression, anxiety, and Parkinson's disease. Additionally, its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME), has been extensively studied to optimize dosing regimens for future clinical trials.

Recent in vitro and in vivo studies have highlighted the compound's neuroprotective effects. For instance, it has been shown to reduce oxidative stress and inflammation in neuronal cells, suggesting potential applications in neurodegenerative diseases like Alzheimer's. Furthermore, its ability to cross the blood-brain barrier (BBB) efficiently makes it a viable candidate for CNS-targeted therapies.

Despite these promising findings, challenges remain in the development of 4-(4-Propoxyphenoxy)methylpiperidinehydrochloride as a therapeutic agent. Issues such as long-term safety, potential drug interactions, and the need for more extensive clinical trials must be addressed. However, the compound's unique pharmacological profile and recent advancements in its synthesis and formulation provide a solid foundation for future research.

In conclusion, 4-(4-Propoxyphenoxy)methylpiperidinehydrochloride (CAS: 1220037-45-5) represents a promising candidate for the treatment of various CNS disorders. Continued research into its mechanism of action, optimization of its chemical structure, and rigorous clinical evaluations will be essential to unlock its full therapeutic potential. This brief underscores the importance of interdisciplinary collaboration in advancing the development of novel bioactive compounds in the chemical and biomedical fields.